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Compound of Interest

Compound Name: Durlobactam

Cat. No.: B607225 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

durlobactam, a novel β-lactamase inhibitor. Adherence to these procedures is vital for

ensuring personnel safety, preventing environmental contamination, and maintaining regulatory

compliance. This guide is intended for researchers, scientists, and drug development

professionals who handle durlobactam in a laboratory or clinical setting.

Core Disposal Principles
According to available Safety Data Sheets (SDS), durlobactam is not classified as a

hazardous substance or mixture.[1][2] Therefore, its disposal should follow standard protocols

for non-hazardous pharmaceutical waste. The primary steps involve segregation, proper

containment, and disposal through an approved waste management vendor.

Handling and Storage Summary
Proper handling and storage are critical prerequisites to safe disposal. Below is a summary of

key quantitative data related to the handling of durlobactam, primarily in the context of its co-

packaged product with sulbactam, XACDURO®.
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Parameter Value Source

Storage Temperature

(Unreconstituted Vials)
2°C to 8°C (36°F to 46°F) [3]

Freezing Prohibition Do Not Freeze [1][3]

Reconstitution Diluent Sterile Water for Injection [1]

Time Limit for Dilution after

Reconstitution
Within 1 hour [2][4]

Storage of Prepared Solution
Refrigerated at 2°C to 8°C

(36°F to 46°F)
[3][5]

Maximum Storage Time for

Prepared Solution
Within 24 hours [2][3][5]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols detail the methodologies for handling and disposing of different forms of

durlobactam waste.

Protocol 1: Disposal of Waste from Clinical
Administration or Laboratory Use
This protocol applies to the disposal of materials generated after the preparation and

administration of durlobactam in a clinical or research setting.

Segregate Sharps: Immediately following use, discard all needles and other contaminated

sharps into a designated, puncture-resistant sharps container.[1][2]

Dispose of Vials and Packaging: Discard empty or used durlobactam vials, along with all

associated packaging, into a designated pharmaceutical waste container.[1][2] Since

durlobactam is not hazardous, this would typically be a white container with a blue lid,

designated for non-hazardous pharmaceutical waste.
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Dispose of Syringes: After removing the needle, discard the syringe into the same

pharmaceutical waste container as the vials.[1][2]

Personal Protective Equipment (PPE): Dispose of used gloves, gowns, and other PPE in the

appropriate waste stream as per your institution's guidelines for handling non-hazardous

pharmaceutical agents.

Protocol 2: Disposal of Unused, Expired, or Bulk
Durlobactam
This protocol applies to the disposal of unused reconstituted solutions, expired vials, or bulk

quantities of durlobactam powder. The key principle is to never dispose of pharmaceutical

waste down the drain or in the regular trash.

Identify as Non-Hazardous: Confirm that the waste is solely durlobactam, which is classified

as non-hazardous pharmaceutical waste.

Containment:

Unused Solution: The prescribing information for XACDURO® repeatedly states to

"Discard unused portion."[2][3][6] This unused solution should be placed in a designated,

leak-proof container for non-hazardous pharmaceutical waste.

Expired Vials/Bulk Powder: Place expired, unopened vials or containers of bulk

durlobactam powder directly into a designated container for non-hazardous

pharmaceutical waste.

Labeling: Ensure the waste container is clearly labeled as "Non-Hazardous Pharmaceutical

Waste for Incineration."

Storage: Store the sealed waste container in a secure, designated area away from patient

care and public access, awaiting pickup.

Final Disposal: Arrange for a licensed pharmaceutical waste management contractor to

collect and transport the waste for final disposal, which is typically high-temperature

incineration.
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Mandatory Visualizations
Durlobactam Waste Segregation Workflow
The following diagram illustrates the decision-making process and logical flow for properly

segregating durlobactam-related waste streams at the point of generation.
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Diagram 1: Durlobactam Waste Segregation Workflow
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Caption: Workflow for proper segregation of durlobactam waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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